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Compound of Interest

Compound Name: 2-Bromobutanoic acid

Cat. No.: B104356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromobutanoic acid (also known as α-bromobutyric acid). The information is curated for

professionals in research, science, and drug development who require precise data for

modeling, synthesis, and formulation activities. This document summarizes key quantitative

data in structured tables, details relevant experimental protocols, and provides visual workflows

for clarity.

Quantitative Physical Properties
The physical characteristics of 2-Bromobutanoic acid are crucial for its handling, reaction

setup, and integration into various chemical processes. The following table summarizes its key

physical properties based on reported literature values.
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Property Value Units Notes Citations

Molecular

Formula
C₄H₇BrO₂ - - [1][2][3]

Molecular Weight 167.00 g/mol - [1][4][5]

Appearance
Colorless to clear

yellow oily liquid
- - [6]

Melting Point -4 °C Racemic mixture [4][6][7][8]

Boiling Point 99 - 103 °C at 10 mmHg [6][8][9]

127 - 128 °C at 25 mmHg [5]

181 - 182 °C at 250 mmHg [5]

Density 1.567 g/mL at 25 °C [6][7][8]

Solubility in

Water
66 g/L at 20 °C [6][8]

Soluble in 15

parts water
- - [6][10]

Solubility in

Organic Solvents
Soluble -

In alcohol and

ether
[6][10]

pKa 2.94 - at 35 °C [6][11]

Refractive Index

(n20/D)
1.474 - at 20 °C [6][7][9]

Vapor Pressure 0.0533 mmHg at 25 °C [6][8]

Flash Point >110 °C - [6]

Experimental Protocols
The following sections detail standardized methodologies for the determination of key physical

properties of 2-Bromobutanoic acid.
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Melting Point Determination
The reported melting point of 2-Bromobutanoic acid is -4 °C.[4][6][7][8] This sub-ambient

melting point requires a specialized apparatus capable of controlled cooling and heating.

Methodology:

Sample Preparation: A small amount of 2-Bromobutanoic acid is introduced into a capillary

tube.

Apparatus: A cryostatic melting point apparatus is utilized. This device allows for the precise

control of temperature below ambient conditions.

Procedure:

The capillary tube containing the sample is placed in the apparatus, which is pre-cooled to

a temperature below the expected melting point (e.g., -15 °C).

The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute).

The sample is observed through a magnifying lens.

The temperature at which the first signs of melting are observed and the temperature at

which the entire sample becomes a liquid are recorded as the melting point range.

Boiling Point Determination at Reduced Pressure
2-Bromobutanoic acid decomposes at its atmospheric boiling point.[5] Therefore, its boiling

point is determined at reduced pressure (vacuum).

Methodology:

Apparatus: A vacuum distillation apparatus is assembled, consisting of a distillation flask, a

condenser, a receiving flask, a thermometer, and a connection to a vacuum pump with a

manometer to measure the pressure.

Procedure:
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A sample of 2-Bromobutanoic acid is placed in the distillation flask along with boiling

chips.

The system is evacuated to the desired pressure (e.g., 10 mmHg).

The distillation flask is heated gently.

The temperature is monitored, and the boiling point is recorded as the temperature at

which the vapor and liquid are in equilibrium, and a steady stream of condensate is

observed.

Solubility Determination
The solubility of 2-Bromobutanoic acid in water can be determined by preparing a saturated

solution and measuring its concentration.

Methodology:

Preparation of Saturated Solution: An excess amount of 2-Bromobutanoic acid is added to

a known volume of deionized water in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 20 °C) for a sufficient

period to ensure equilibrium is reached.

Separation and Analysis: The undissolved acid is separated from the solution by filtration or

centrifugation. A known volume of the clear, saturated solution is then carefully removed.

Quantification: The concentration of 2-Bromobutanoic acid in the aliquot is determined by

titration with a standardized solution of a strong base (e.g., sodium hydroxide) using a

suitable indicator. The solubility is then calculated and expressed in grams per liter (g/L).

Spectroscopic Analysis
2.4.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to determine the molecular structure of 2-Bromobutanoic acid.
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¹H NMR: Provides information about the number of different types of protons and their

neighboring protons.

¹³C NMR: Provides information about the number of different types of carbon atoms.

Methodology:

Sample Preparation: A small amount of 2-Bromobutanoic acid is dissolved in a deuterated

solvent (e.g., CDCl₃) in an NMR tube.

Data Acquisition: The NMR tube is placed in the spectrometer, and the ¹H and ¹³C NMR

spectra are acquired.

Data Analysis: The chemical shifts, integration, and splitting patterns of the peaks in the

spectra are analyzed to confirm the structure of the molecule.

2.4.2 Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in 2-Bromobutanoic acid.

Methodology:

Sample Preparation: As 2-Bromobutanoic acid is a liquid, a thin film of the sample can be

placed between two salt plates (e.g., NaCl or KBr).

Data Acquisition: The salt plates are placed in the FT-IR spectrometer, and the infrared

spectrum is recorded.

Data Analysis: The characteristic absorption bands in the spectrum are assigned to specific

functional groups, such as the O-H stretch of the carboxylic acid, the C=O stretch of the

carbonyl group, and the C-Br stretch.

Visualizations
The following diagrams illustrate the experimental workflows for determining the key physical

properties of 2-Bromobutanoic acid.
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Sample Preparation Measurement Result

Place 2-Bromobutanoic acid in capillary tube Place in cryostatic melting point apparatus Cool below expected melting point Heat slowly (1-2 °C/min) Observe for melting Record melting point range

Apparatus Setup Procedure Result

Assemble vacuum distillation apparatus Add 2-Bromobutanoic acid and boiling chips Evacuate system to desired pressure Heat gently Monitor temperature and condensation Record boiling point at specific pressure
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Start

Prepare saturated solution
(excess acid in water)

Equilibrate at constant temperature

Separate undissolved acid

Quantify concentration of dissolved acid
(e.g., titration)

Calculate solubility (g/L)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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